Cas no 653-37-2 (Pentafluorobenzaldehyde)

• Product Name: Pentafluorobenzaldehyde
• CAS No: 653-37-2
• MF: C₇HF₅O
• MW: 196.074259519577
• MDL: MFCD00003303
• CID: 82923
• PubChem ID: 69558
• Update Time: 2025-04-18

Pentafluorobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2,3,4,5,6-Pentafluorobenzaldehyde
• Pentafluorobenzaldehyde
• Perfluorobenzaldehyde
• Benzaldehyde,pentafluoro- (6CI,7CI,8CI,9CI)
• Formylpentafluorobenzene
• NSC 96967
• Benzaldehyde, pentafluoro-
• Benzaldehyde, 2,3,4,5,6-pentafluoro-
• S9YIE3JZ4K
• QJXCFMJTJYCLFG-UHFFFAOYSA-N
• Pentafluorobenzaldehyde, 98%
• C7HF5O
• pentafluor-benzaldehyd
• PubChem4253
• pentafluoro-benzaldehyde
• AMBZ0209
• QJXCFMJTJYCLFG-UHFFFAOYSA-
• 2,4,5,6-Pentafluorobenzaldehyde
• Benzaldehyde, pentaf
• AKOS000119712
• 2,3,4,5,6-Pentafluorobenzaldehyde, 98%
• CS-W004670
• EN300-20105
• 653-37-2
• AS-10000
• EINECS 211-502-6
• NSC96967
• A835069
• FT-0632758
• DTXSID4022101
• UNII-S9YIE3JZ4K
• NSC-96967
• Q27289101
• Benzaldehyde,3,4,5,6-pentafluoro-
• Z104476872
• NS00042708
• AM85865
• P0746
• InChI=1/C7HF5O/c8-3-2(1-13)4(9)6(11)7(12)5(3)10/h1H
• SCHEMBL419449
• F0001-1755
• MFCD00003303
• DB-054801
• STK400424

• MDL： MFCD00003303
• Inchi： 1S/C7HF5O/c8-3-2(1-13)4(9)6(11)7(12)5(3)10/h1H
• InChI Key： QJXCFMJTJYCLFG-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=C(C=1C=O)F)F)F)F
• BRN： 1876550

Computed Properties

• Exact Mass: 195.99500
• Monoisotopic Mass: 195.994756
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.9
• Topological Polar Surface Area: 17.1

Experimental Properties

• Color/Form: White to light yellow low melting point solid.
• Density: 1.588 g/mL at 25 °C(lit.)
• Melting Point: 24-28 °C (lit.)
• Boiling Point: 170°C(lit.)
• Flash Point: Degrees Fahrenheit:170.6°F
  Degrees Celsius:77°C
  
• Refractive Index: n20/D 1.45(lit.)
• Solubility: Almost insoluble (0.027 g/l) (25 º C),
• Water Partition Coefficient: Sparingly Soluble in water (0.027 g/L at 25°C).
• PSA: 17.07000
• LogP: 2.19460
• Solubility: Not determined.
• Sensitiveness: Air Sensitive

Pentafluorobenzaldehyde Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H315-H319-H332-H335
• Warning Statement： P261-P305 + P351 + P338
• Hazardous Material transportation number：UN 2810 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 20-36/37/38
• Safety Instruction： S26-S37/39
• RTECS：CU7542000
• Hazardous Material Identification：
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R36/37/38
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives